Cas no 2138812-40-3 (N-(5E)-spiro2.5octan-5-ylidenehydroxylamine)
N-(5E)-spiro2.5octan-5-ylidenehydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- Spiro[2.5]octan-5-one, oxime
- N-(5E)-spiro2.5octan-5-ylidenehydroxylamine
-
- MDL: MFCD30619783
- Inchi: 1S/C8H13NO/c10-9-7-2-1-3-8(6-7)4-5-8/h10H,1-6H2
- InChI Key: CUPAAIJMJNQFAJ-UHFFFAOYSA-N
- SMILES: C1C2(CCCC(=NO)C2)C1
N-(5E)-spiro2.5octan-5-ylidenehydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-306208-0.05g |
N-[(5E)-spiro[2.5]octan-5-ylidene]hydroxylamine |
2138812-40-3 | 95% | 0.05g |
$245.0 | 2023-02-25 | |
| Enamine | EN300-306208-0.1g |
N-[(5E)-spiro[2.5]octan-5-ylidene]hydroxylamine |
2138812-40-3 | 95% | 0.1g |
$366.0 | 2023-02-25 | |
| Enamine | EN300-306208-0.25g |
N-[(5E)-spiro[2.5]octan-5-ylidene]hydroxylamine |
2138812-40-3 | 95% | 0.25g |
$524.0 | 2023-02-25 | |
| Enamine | EN300-306208-0.5g |
N-[(5E)-spiro[2.5]octan-5-ylidene]hydroxylamine |
2138812-40-3 | 95% | 0.5g |
$824.0 | 2023-02-25 | |
| Enamine | EN300-306208-1.0g |
N-[(5E)-spiro[2.5]octan-5-ylidene]hydroxylamine |
2138812-40-3 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-306208-2.5g |
N-[(5E)-spiro[2.5]octan-5-ylidene]hydroxylamine |
2138812-40-3 | 95% | 2.5g |
$2071.0 | 2023-02-25 | |
| Enamine | EN300-306208-5.0g |
N-[(5E)-spiro[2.5]octan-5-ylidene]hydroxylamine |
2138812-40-3 | 95% | 5.0g |
$3065.0 | 2023-02-25 | |
| Enamine | EN300-306208-10.0g |
N-[(5E)-spiro[2.5]octan-5-ylidene]hydroxylamine |
2138812-40-3 | 95% | 10.0g |
$4545.0 | 2023-02-25 | |
| Enamine | EN300-2485432-0.05g |
N-[(5E)-spiro[2.5]octan-5-ylidene]hydroxylamine |
2138812-40-3 | 95% | 0.05g |
$245.0 | 2023-09-15 | |
| Enamine | EN300-2485432-0.1g |
N-[(5E)-spiro[2.5]octan-5-ylidene]hydroxylamine |
2138812-40-3 | 95% | 0.1g |
$366.0 | 2023-09-15 |
N-(5E)-spiro2.5octan-5-ylidenehydroxylamine Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on N-(5E)-spiro2.5octan-5-ylidenehydroxylamine
Professional Introduction to Compound with CAS No. 2138812-40-3 and Product Name: N-(5E)-spiro2.5octan-5-ylidenehydroxylamine
The compound identified by the CAS number 2138812-40-3 and the product name N-(5E)-spiro2.5octan-5-ylidenehydroxylamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and hydroxylamine functional group, has garnered considerable attention due to its potential applications in drug discovery and molecular recognition.
At the core of this compound's molecular architecture lies a spirocyclic framework, which is a key feature contributing to its distinctive chemical properties. The spirocyclic core, consisting of two fused rings, imparts rigidity and stability to the molecule, making it an attractive scaffold for designing novel bioactive compounds. This structural motif has been extensively studied in the development of small-molecule inhibitors and probes for various biological targets.
The presence of the 5E)-spiro2.5octan-5-ylidene moiety further enhances the compound's pharmacological relevance. This group introduces a conjugated system that can participate in electronic interactions, such as π-stacking and fluorescence emission, which are crucial for applications in biochemical assays and imaging techniques. The conjugation also influences the compound's solubility and metabolic stability, making it a promising candidate for further optimization.
The hydroxylamine functional group, denoted as hydroxylamine, is another critical component of this compound. Hydroxylamine derivatives are well-known for their reactivity and biological activity. They have been widely used in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The incorporation of this group into the spirocyclic framework of N-(5E)-spiro2.5octan-5-ylidenehydroxylamine introduces potential sites for further chemical modifications, enabling the development of a diverse array of derivatives with tailored properties.
Recent research in the field of medicinal chemistry has highlighted the importance of spirocyclic compounds in drug design. These molecules often exhibit high binding affinity and selectivity towards biological targets, making them ideal candidates for therapeutic intervention. For instance, spirocyclic oxindoles and benzofused spirocycles have been reported to possess significant anti-inflammatory, anticancer, and antimicrobial properties. The compound with CAS No. 2138812-40-3 aligns with this trend by incorporating a spirocyclic scaffold that is both structurally unique and biologically relevant.
The hydroxylamine moiety in N-(5E)-spiro2.5octan-5-ylidenehydroxylamine also opens up possibilities for redox chemistry, which is an emerging area in drug development. Redox-active compounds have been shown to interact with cellular signaling pathways involving reactive oxygen species (ROS) and enzymes such as cytochrome P450 oxidases. This interaction can lead to the development of novel therapeutic strategies for diseases associated with oxidative stress and inflammation.
In addition to its pharmacological potential, this compound may find applications in materials science due to its unique electronic properties. The conjugated system introduced by the spiro2.5octan-5-ylidene group can be exploited for designing organic semiconductors, light-emitting diodes (LEDs), and photovoltaic materials. Such applications are particularly relevant in the context of sustainable energy solutions and advanced technological devices.
The synthesis of N-(5E)-spiro2.5octan-5-ylidenehydroxylamine represents a significant achievement in synthetic organic chemistry. The spirocyclic core was constructed through a series of well-controlled reactions, including cyclocondensation and metal-catalyzed coupling reactions. These synthetic strategies highlight the versatility of modern organic synthesis techniques in constructing complex molecular architectures.
Ongoing research is focused on exploring the biological activity of this compound through both computational modeling and experimental validation. Computational studies have predicted that N-(5E)-spiro2.5octan-5-ylidenehydroxylamine may interact with specific protein targets involved in metabolic pathways relevant to neurological disorders and cancer metabolism. Experimental validation through enzyme inhibition assays and cell-based assays is currently underway to confirm these predictions.
The development of novel drug candidates often involves optimizing physicochemical properties such as solubility, bioavailability, and metabolic stability. The spirocyclic structure of N-(5E)-spiro2.5octan-5-ylidenehydroxylamine offers opportunities for such optimization by introducing substituents that enhance these properties while maintaining biological activity.
In conclusion, the compound with CAS No. 2138812-40-3 and the product name N-(5E)-spiro2.5octan-5-ylidenehydroxylamine represents a promising candidate for further exploration in pharmaceutical research and materials science applications due to its unique structural features and potential biological activities.
2138812-40-3 (N-(5E)-spiro2.5octan-5-ylidenehydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)